N-benzyl-3-[(4-ethoxyphenyl)sulfamoyl]-1H-pyrazole-5-carboxamide

• IUPAC Name: N-benzyl-5-[(4-ethoxyphenyl)sulfamoyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C19H20N4O4S/c1-2-27-16-10-8-15(9-11-16)23-28(25,26)18-12-17(21-22-18)19(24)20-13-14-6-4-3-5-7-14/h3-12,23H,2,13H2,1H3,(H,20,24)(H,21,22)
• InChI Key: NUEJJMZWGUFETC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=NN2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol

Description

“N-benzyl-3-[(4-ethoxyphenyl)sulfamoyl]-1H-pyrazole-5-carboxamide” is a complex organic compound. It likely contains a benzyl group (a benzene ring attached to a CH2), an ethoxyphenyl group (a benzene ring attached to an ether group), a sulfamoyl group (a sulfur atom double-bonded to two oxygen atoms and single-bonded to a nitrogen atom), and a carboxamide group (a carbonyl group attached to a nitrogen atom).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. These groups would likely be arranged around a central benzene ring or pyrazole ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific arrangement of its functional groups. The presence of the benzyl, ethoxyphenyl, sulfamoyl, and carboxamide groups suggests that it might participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to assess the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the results of experimental studies. It could potentially be explored for use in various fields, such as medicine or materials science.